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Compound of Interest

Compound Name: 2-Chloro-5-methoxyquinoline

CAS No.: 160893-07-2

Cat. No.: B1599733 Get Quote

Executive Summary & Chemical Rationale
Do not treat 2-Chloro-5-methoxyquinoline as general organic waste.[1]

As a halogenated heteroaromatic compound (CAS: 160893-07-2), proper disposal is dictated

by the presence of the chlorine atom at the C2 position. While the methoxy group (-OCH₃)

adds electron density to the ring, the chlorine atom presents a specific downstream hazard

during incineration: the generation of hydrogen chloride (HCl) gas.

Standard laboratory incinerators designed for non-halogenated organics (e.g., acetone,

ethanol) may suffer corrosion or release acidic emissions if significant quantities of chlorinated

quinolines are introduced. Therefore, the Core Directive for this compound is strict segregation

into the Halogenated Waste Stream.
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Property Specification Operational Implication

CAS Number 160893-07-2
Use for waste manifest

labeling.[1]

Molecular Formula C₁₀H₈ClNO
Contains Chlorine

(Halogenated).[1][2]

Physical State
Solid (typically off-white

powder)

Dust inhalation hazard during

weighing/disposal.[1]

Primary Hazards
Irritant (Skin/Eye/Resp), Acute

Tox.[1][3]

Requires full PPE; avoid dust

generation.[1][4][5][6][7]

Waste Class Halogenated Organic
MUST be incinerated with flue

gas scrubbing.[1]

Immediate Safety Protocol (PPE)
Before initiating any disposal or cleaning procedure, ensure the following Personal Protective

Equipment (PPE) is active. This compound is a potent irritant and potential sensitizer.

Respiratory: N95 particulate respirator (minimum) or P100 if handling >1g of dry powder

outside a fume hood.

Dermal: Nitrile gloves (Double gloving recommended: 4 mil minimum thickness).

Ocular: Chemical splash goggles (Standard safety glasses are insufficient for fine powder

disposal due to air currents).

Engineering Control: All waste transfer must occur inside a certified chemical fume hood.

Disposal Workflow Visualization
The following diagram outlines the critical decision matrix for disposing of 2-Chloro-5-
methoxyquinoline. Note the strict separation between "Solid" and "Liquid" phases.
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Figure 1: Decision matrix for segregating halogenated quinoline waste to ensure compatibility

with incineration protocols.
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Detailed Operational Procedures
Scenario A: Disposal of Solid Waste (Pure Compound)
Context: Expired shelf-life material or excess weighing.[1]

Containment: Do not dump loose powder into a large waste drum. This creates a "puff"

hazard for the next user.

Primary Packaging: Transfer the solid into a clear polyethylene bag or a small screw-top

glass jar.

Secondary Packaging: Place the primary container into the lab's designated Solid Hazardous

Waste drum.

Labeling: The tag must explicitly read: "2-Chloro-5-methoxyquinoline - Solid -

Irritant/Toxic."

Scenario B: Disposal of Liquid Waste (Reaction
Mixtures/Rinsate)
Context: Mother liquors from recrystallization or HPLC effluent.

Solvent Compatibility Check: Ensure the solvent (e.g., DCM, Ethyl Acetate) is compatible

with the waste container material (HDPE is standard).

Segregation (CRITICAL): Pour into the Halogenated Waste container (often Blue or Yellow

tagged in many institutions).

Why? Even if the solvent is non-halogenated (e.g., Methanol), the dissolved 2-Chloro-5-
methoxyquinoline introduces halogens to the stream.[1]

pH Check: If the waste stream is acidic (e.g., post-reaction quench), neutralize to pH 5–9

before adding to the solvent drum to prevent drum corrosion or exothermic polymerization.

Scenario C: Spill Management
Isolate: Demarcate the area.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/product/b1599733?utm_src=pdf-body
https://www.benchchem.com/product/b1599733?utm_src=pdf-body
https://www.benchchem.com/product/b1599733?utm_src=pdf-body
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1599733?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry Spill: Do not dry sweep. Cover with a wet paper towel (dampened with water or ethanol)

to prevent dust generation, then scoop the damp mass into a waste bag.

Wet Spill: Absorb with vermiculite or spill pads.

Decontamination: Wipe the surface with 0.1M NaOH (to neutralize potential HCl traces)

followed by water. Dispose of all cleanup materials as Solid Hazardous Waste.

Regulatory & Compliance (RCRA/EPA Context)
While 2-Chloro-5-methoxyquinoline is not explicitly listed on the EPA's "P" (Acutely Toxic) or

"U" (Toxic) lists by name, it is regulated under the Resource Conservation and Recovery Act

(RCRA) through characteristic definitions:

Waste Coding: In the absence of a specific code, this material often falls under D003 (if

reactive, unlikely) or is simply classified as Non-listed Hazardous Waste requiring thermal

destruction.

Halogen Requirement: Facilities must report the halogen content to the disposal vendor. The

presence of the chlorine atom requires the waste to be treated in an incinerator equipped

with a scrubber to neutralize Hydrogen Chloride (HCl) emissions [1].

Sewer Ban: Under no circumstances should this compound be discharged into the sewer

system. It is toxic to aquatic life and resistant to standard biodegradation [2].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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